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Compound of Interest

Compound Name: ADL5859

Cat. No.: B1665028

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This document provides essential, immediate
safety and logistical information for the proper disposal of ADL5859, a selective d-opioid
receptor agonist. Adherence to these procedures is critical for personnel safety and
environmental protection.

Hazard Identification and Safety Data

ADL5859 hydrochloride is classified as a hazardous substance. The primary routes of
exposure are oral, dermal, and inhalation. It is harmful if swallowed and may cause skin and
eye irritation[1].

Hazard Classification (GHS) Statement
Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[1]
Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage/Eye lIrritation (Category

2n) H319: Causes serious eye irritation[1]

Personal Protective Equipment (PPE)

When handling ADL5859, appropriate personal protective equipment must be worn. This
includes:
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e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.
o Eye Protection: Safety glasses with side shields or goggles are mandatory.
e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If handling fine powders outside of a certified chemical fume hood, a
NIOSH-approved respirator is recommended.

Experimental Protocol: Disposal of ADL5859

The following step-by-step protocol outlines the recommended procedure for the disposal of
ADL5859 in a laboratory setting. This protocol is designed for small research quantities.

1.0 Decontamination of Glassware and Surfaces

1.1. Triple Rinse: All glassware and equipment that have come into contact with ADL5859
should be triple-rinsed with a suitable solvent, such as ethanol or methanol. 1.2. Collect
Rinsate: The solvent rinsate must be collected in a designated, properly labeled hazardous
waste container. 1.3. Final Cleaning: After the solvent rinse, glassware can be washed with
soap and water.

2.0 Disposal of Unused ADL5859 (Solid)

2.1. Original Container: Whenever possible, dispose of unused ADL5859 in its original
container. 2.2. Labeling: Ensure the container is clearly labeled with the chemical name
"ADL5859 hydrochloride" and the appropriate hazard symbols. 2.3. Waste Collection: Transfer
the labeled container to your institution's designated hazardous waste collection area.

3.0 Disposal of ADL5859 Solutions

3.1. Collection: Solutions containing ADL5859 should be collected in a sealed, compatible, and
clearly labeled hazardous waste container. 3.2. Labeling: The waste container label should
include "Hazardous Waste," the full chemical name "ADL5859 hydrochloride,” the solvent(s)
used, and an approximate concentration. 3.3. Segregation: Do not mix ADL5859 waste with
other incompatible waste streams.

4.0 Disposal of Contaminated Labware

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/product/b1665028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

4.1. Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated
sharps container. 4.2. Solid Waste: Contaminated gloves, weigh boats, and other solid labware
should be collected in a designated hazardous waste bag or container. 4.3. Labeling: All
containers for contaminated labware must be clearly labeled as "Hazardous Waste" and
indicate the presence of ADL5859.

5.0 Final Disposal

5.1. Contact EHS: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of all ADL5859 waste. 5.2. Regulatory
Compliance: Disposal must be carried out in accordance with all local, state, and federal
regulations[1].

Logical Workflow for ADL5859 Disposal

The following diagram illustrates the decision-making process for the proper disposal of
ADL5859.

Solid [Unused Solid or Contaminated Lahware)—»(collecl in Labeled Hazardous Waste Container
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of ADL5859.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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